Cas no 2227762-24-3 (rac-(1R,2S)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropan-1-amine
• CAS No: 2227762-24-3
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 5766698
• PubChem ID: 165852829
• Update Time: 2025-10-23

rac-(1R,2S)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2227762-24-3
• EN300-1966767
• rac-(1R,2S)-2-[4-(difluoromethoxy)-2-fluorophenyl]cyclopropan-1-amine
• rac-(1R,2S)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropan-1-amine

• Inchi： 1S/C10H10F3NO/c11-8-3-5(15-10(12)13)1-2-6(8)7-4-9(7)14/h1-3,7,9-10H,4,14H2/t7-,9+/m0/s1
• InChI Key： ULUPMUUVIHNYCQ-IONNQARKSA-N
• SMILES： FC1C=C(C=CC=1[C@@H]1C[C@H]1N)OC(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2S)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropan-1-amine

Introduction to rac-(1R,2S)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropan-1-amine (CAS No. 2227762-24-3)

Rac-(1R,2S)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2227762-24-3, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. The presence of both fluorine and difluoromethoxy substituents in its molecular framework suggests a high degree of functional complexity, which is often associated with enhanced binding affinity and metabolic stability.

The cyclopropane ring in the molecular structure of rac-(1R,2S)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropan-1-amine introduces a conformational constraint that can significantly influence the compound's interactions with biological targets. This structural motif is well-documented for its ability to modulate enzyme activity and receptor binding, making it a valuable scaffold for drug discovery. The stereochemistry at the (1R,2S) positions further refines the compound's specificity, ensuring optimal interactions with intended biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such complex molecules with greater accuracy. The combination of fluorine atoms and the difluoromethoxy group not only enhances the compound's lipophilicity but also contributes to its metabolic stability, which are critical factors in drug development. These attributes make rac-(1R,2S)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropan-1-amine an attractive candidate for further investigation in preclinical studies.

In the realm of medicinal chemistry, the development of novel scaffolds that incorporate multiple functional groups is essential for overcoming resistance mechanisms and improving therapeutic efficacy. The unique blend of substituents in rac-(1R,2S)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropan-1-amine positions it as a promising candidate for addressing a wide range of therapeutic areas. For instance, its structural features are reminiscent of molecules that have shown activity against inflammatory diseases, cancer, and central nervous system disorders.

The synthesis of this compound involves intricate organic transformations that highlight the expertise required in modern pharmaceutical synthesis. The introduction of both fluorine and difluoromethoxy groups necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and stereoselective transformations, are employed to construct the cyclopropane core with high enantiomeric purity. These synthetic strategies underscore the importance of cutting-edge techniques in the preparation of complex pharmaceutical intermediates.

The biological evaluation of rac-(1R,2S)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropan-1-amine has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have demonstrated that this compound exhibits inhibitory activity against several key enzymes and receptors implicated in various diseases. Notably, its interaction with enzymes involved in metabolic pathways has been explored as a potential strategy for developing treatments for metabolic disorders. Additionally, its binding affinity to certain receptors has been linked to anti-inflammatory effects, suggesting a multifaceted approach to therapeutic intervention.

The integration of computational modeling and experimental validation has been instrumental in understanding the mechanism of action of rac-(1R,2S)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropan-1-amine. Molecular docking studies have provided valuable insights into how the compound interacts with its biological targets at the atomic level. These studies not only confirm the predicted binding modes but also offer opportunities for structure-based drug design to optimize potency and selectivity. The combination of experimental data with computational predictions enhances our understanding of how small molecules modulate biological processes.

The future prospects for rac-(1R,2S)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropan-1-amine are promising, given its unique structural features and demonstrated biological activity. Further research is warranted to explore its potential as a lead compound or building block for more complex drug candidates. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative therapies that address unmet medical needs.

In conclusion, rac-(1R,2S)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropan-1-amine represents a significant advancement in pharmaceutical chemistry due to its intricate molecular design and promising biological properties. Its synthesis exemplifies the sophistication required for developing novel therapeutics, while its preclinical data highlight its potential as a lead compound for further exploration. As research in this field progresses, compounds like this one will continue to contribute to our arsenal of treatments for various diseases.